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Compound of Interest

Compound Name: L-Glutamic acid-13C5,15N

Cat. No.: B12055216 Get Quote

An In-depth Resource for Scientists and Drug Development Professionals on the Molecular

Structure, Properties, and Applications of L-Glutamic Acid-13C5,15N.

L-Glutamic acid-13C5,15N is a stable, non-radioactive isotopically labeled form of the non-

essential amino acid L-glutamic acid. With all five carbon atoms enriched with Carbon-13 (¹³C)

and the nitrogen atom enriched with Nitrogen-15 (¹⁵N), this compound has become an

indispensable tool in advanced research, particularly in the fields of metabolomics, proteomics,

and neuroscience. Its ability to be traced and distinguished from its natural counterpart using

analytical techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR)

spectroscopy allows for precise elucidation of metabolic pathways and protein dynamics.

Molecular Structure and Properties
L-Glutamic acid-13C5,15N shares the same fundamental chemical structure as L-glutamic

acid, with the isotopic substitution conferring a higher molecular weight. This key difference

enables its use as a tracer in complex biological systems.
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Molecular Structure of L-Glutamic acid-13C5,15N
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Molecular Structure of L-Glutamic acid-13C5,15N

Physicochemical Properties
The key physical and chemical properties of L-Glutamic acid-13C5,15N are summarized in

the table below. These properties are crucial for its handling, storage, and application in various

experimental setups.
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Property Value Reference

Molecular Formula ¹³C₅H₉¹⁵NO₄ [1][2]

Molecular Weight 153.09 g/mol [1][3][4]

CAS Number 202468-31-3 [1][4][5]

Appearance
White solid or crystalline

powder
[1][4][6]

Melting Point 205 °C (decomposes) [1][4]

Optical Activity
[α]25/D +31.0°, c = 2 in 5 M

HCl
[1][4]

Isotopic Purity (¹³C) Typically ≥98 atom % [1][4]

Isotopic Purity (¹⁵N) Typically ≥98 atom % [1][4]

Chemical Purity Typically ≥95% [1][4]

Solubility Soluble in water [6][7]

Storage
Store at room temperature,

away from light and moisture
[8]

Key Applications in Research
The unique isotopic labeling of L-Glutamic acid-13C5,15N makes it a powerful tool for a

variety of research applications, primarily centered around tracing metabolic fates and

quantifying biological processes.

Metabolic Flux Analysis (MFA)
Metabolic flux analysis is a technique used to quantify the rates of metabolic reactions in a

biological system.[9] L-Glutamic acid-13C5,15N serves as a tracer to delineate the

contributions of glutamine to central carbon and nitrogen metabolism.[9] By tracking the

incorporation of ¹³C and ¹⁵N into downstream metabolites, researchers can elucidate pathways

such as glutaminolysis and the tricarboxylic acid (TCA) cycle.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4850134/
https://www.yeastgenome.org/go/GO:0007215
https://pmc.ncbi.nlm.nih.gov/articles/PMC4850134/
https://www.benchchem.com/pdf/Application_Note_Sample_Preparation_for_GC_MS_Analysis_of_1_Propanol_C_Labeled_Metabolites.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Stable_Isotope_Tracer_Studies_in_Mammalian_Cells.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4850134/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Stable_Isotope_Tracer_Studies_in_Mammalian_Cells.pdf
https://www.ijbs.com/v09p0948.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4850134/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Stable_Isotope_Tracer_Studies_in_Mammalian_Cells.pdf
https://www.researchgate.net/figure/Flow-chart-of-glutamate-metabolic-pathways-in-Mueller-cells-The-scheme-highlights-major_fig1_51492766
https://pmc.ncbi.nlm.nih.gov/articles/PMC4850134/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Stable_Isotope_Tracer_Studies_in_Mammalian_Cells.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4850134/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Stable_Isotope_Tracer_Studies_in_Mammalian_Cells.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4850134/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Stable_Isotope_Tracer_Studies_in_Mammalian_Cells.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4850134/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Stable_Isotope_Tracer_Studies_in_Mammalian_Cells.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4850134/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Stable_Isotope_Tracer_Studies_in_Mammalian_Cells.pdf
https://www.researchgate.net/figure/Flow-chart-of-glutamate-metabolic-pathways-in-Mueller-cells-The-scheme-highlights-major_fig1_51492766
https://pubs.acs.org/doi/10.1021/ac403985w
https://reactome.org/content/detail/R-HSA-8964539
https://www.benchchem.com/product/b12055216?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_L_Glutamine_C_in_Metabolic_Flux_Analysis.pdf
https://www.benchchem.com/product/b12055216?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_L_Glutamine_C_in_Metabolic_Flux_Analysis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_L_Glutamine_C_in_Metabolic_Flux_Analysis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Proteomics
In quantitative proteomics, stable isotope labeling by amino acids in cell culture (SILAC) is a

widely used technique. While L-Arginine and L-Lysine are more commonly used, labeled L-

Glutamic acid can be employed in specific experimental contexts to quantify protein abundance

and turnover.

Neuroscience Research
Glutamate is the primary excitatory neurotransmitter in the central nervous system.[10][11] L-
Glutamic acid-13C5,15N is used to study glutamate metabolism and its role in

neurotransmission and neurological disorders.[10][11] It allows for the tracing of glutamate

pathways and the quantification of its conversion to other molecules like GABA.[4]

Experimental Protocols
Metabolic Flux Analysis using L-Glutamic acid-13C5,15N
in Cell Culture
This protocol outlines a general workflow for a stable isotope tracing experiment in cultured

mammalian cells.
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Experimental Workflow for Metabolic Flux Analysis

Cell Seeding & Growth

Introduction of Labeling Medium
(containing L-Glutamic acid-13C5,15N)

Incubation to Achieve
Isotopic Steady State

Metabolite Quenching
(e.g., cold methanol)

Metabolite Extraction

Sample Derivatization
(for GC-MS)

LC-MS or GC-MS Analysis

Data Analysis & Flux Calculation
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A typical workflow for a metabolic flux analysis experiment.
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a. Cell Culture and Labeling:

Seed cells in appropriate culture vessels and grow to the desired confluency.

Prepare labeling medium by supplementing glutamine-free medium with L-Glutamic acid-
13C5,15N to the desired concentration.

Aspirate the standard growth medium, wash the cells with PBS, and add the pre-warmed

labeling medium.

Incubate the cells for a sufficient duration to achieve isotopic steady state, which can vary

depending on the cell type and the metabolic pathways of interest.[12]

b. Metabolite Extraction:

Rapidly quench metabolic activity by placing the culture plate on dry ice and aspirating the

medium.

Wash the cells with ice-cold PBS.

Add a cold extraction solvent (e.g., 80% methanol) and incubate at -80°C to lyse the cells

and precipitate proteins.[9]

Scrape the cells and collect the lysate into a microcentrifuge tube.

Centrifuge to pellet cell debris and collect the supernatant containing the metabolites.

c. Sample Preparation for Mass Spectrometry:

Dry the metabolite extract using a vacuum concentrator.

For GC-MS analysis, derivatize the dried metabolites to increase their volatility. A common

method involves a two-step process of methoximation followed by silylation.[3]

For LC-MS analysis, resuspend the dried metabolites in a suitable solvent.[9]

d. Mass Spectrometry Analysis and Data Interpretation:
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Analyze the samples using a high-resolution mass spectrometer.

The resulting data will show mass shifts in metabolites that have incorporated the ¹³C and

¹⁵N isotopes.

Correct the raw data for the natural abundance of isotopes and use specialized software to

calculate metabolic fluxes.

NMR Spectroscopy Analysis
NMR spectroscopy is a powerful technique for determining the structure and dynamics of

molecules. For L-Glutamic acid-13C5,15N, NMR can be used to confirm isotopic labeling and

to study its interactions with other molecules.

a. Sample Preparation:

Dissolve the L-Glutamic acid-13C5,15N in a suitable deuterated solvent (e.g., D₂O).

The concentration should be optimized for the specific NMR experiment, typically in the

range of 0.1-1 mM for protein NMR.

b. NMR Data Acquisition:

Acquire ¹H, ¹³C, and ¹⁵N NMR spectra.

Various multi-dimensional NMR experiments, such as HSQC (Heteronuclear Single

Quantum Coherence), can be used to correlate the different nuclei and aid in resonance

assignment.

Signaling Pathways Involving Glutamate
Glutamate is a key signaling molecule in the nervous system, acting on both ionotropic and

metabotropic receptors.[13][14] L-Glutamic acid-13C5,15N can be used to trace the metabolic

pathways that support and are influenced by this signaling.

Glutamate Receptor Signaling
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Glutamate released into the synapse binds to postsynaptic receptors, initiating a signaling

cascade.

Glutamate Receptor Signaling Overview
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Overview of major glutamate signaling pathways.

Ionotropic glutamate receptors (iGluRs) are ligand-gated ion channels that mediate fast

excitatory neurotransmission.[10][14] Metabotropic glutamate receptors (mGluRs) are G-

protein coupled receptors that modulate synaptic activity more slowly.[10][11]

Glutamate Metabolism
The metabolism of glutamate is intricately linked to its function as a neurotransmitter and its

role in central carbon metabolism.
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Central Glutamate Metabolism
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Key metabolic pathways involving glutamate.

Glutamine is converted to glutamate by the enzyme glutaminase.[13] Glutamate can then be

converted to α-ketoglutarate, an intermediate of the TCA cycle, or serve as a precursor for the

synthesis of the inhibitory neurotransmitter GABA and other amino acids.[13]

Conclusion
L-Glutamic acid-13C5,15N is a versatile and powerful research tool that provides invaluable

insights into cellular metabolism and signaling. Its applications in metabolic flux analysis,

quantitative proteomics, and neuroscience continue to expand our understanding of complex

biological systems. The detailed information and protocols provided in this guide are intended

to support researchers in effectively utilizing this isotopically labeled compound in their

experimental designs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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